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Compound of Interest

Compound Name: Uricosuric agent-1

Cat. No.: B11976038 Get Quote

Note: "Uricosuric agent-1" is a placeholder term. These application notes and protocols are

based on data for Probenecid, a well-established uricosuric agent, and are intended to serve

as a representative guide for researchers, scientists, and drug development professionals.

Introduction
Probenecid is a uricosuric and renal tubular blocking agent used in the treatment of gout, gouty

arthritis, and hyperuricemia.[1][2] Its primary function is to increase the excretion of uric acid in

the urine by inhibiting its reabsorption in the kidneys.[3] Probenecid achieves this by

competitively inhibiting organic anion transporters, primarily Organic Anion Transporter 1

(OAT1) and Urate Transporter 1 (URAT1), located in the proximal tubules of the kidneys.[4]

This inhibition leads to a decrease in serum uric acid levels.[1] Additionally, Probenecid has

been shown to inhibit pannexin 1, which plays a role in inflammation.[3]

Mechanism of Action of Probenecid
Probenecid's primary mechanism involves the modulation of uric acid transport in the renal

tubules.[4] In the kidneys, uric acid is filtered from the blood and subsequently reabsorbed back

into the bloodstream. Probenecid competitively inhibits URAT1 and OAT1, which are

responsible for this reabsorption.[4] By blocking these transporters, Probenecid effectively

increases the amount of uric acid excreted in the urine, thereby lowering its concentration in

the blood.[5][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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